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Compound of Interest

Compound Name: Bromocresol green (sodium salt)

Cat. No.: B10823021

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a comprehensive technical overview of Bromocresol Green
(BCG), focusing on its acid dissociation constant (pKa). It details the principles of its acid-base
equilibrium, presents a compilation of reported pKa values, and offers a detailed experimental
protocol for its determination via spectrophotometry. The guide is intended to serve as a
practical resource for laboratory professionals requiring precise pH measurements and an
understanding of this widely used indicator.

Introduction to Bromocresol Green (BCG)

Bromocresol Green (3,3',5,5'-tetrabromo-m-cresolsulfonphthalein) is a triphenylmethane dye
widely employed as a pH indicator for titrations and for preparing microbiological growth
mediums.[1] It is also used as a tracking dye in DNA agarose gel electrophoresis and for the
colorimetric determination of serum albumin.[1][2] As a member of the sulfonephthalein class of
dyes, its utility as a pH indicator is rooted in a distinct, pH-dependent color change.[3] The
compound can be used in its free acid form (a light brown solid) or as its sodium salt (a dark
green solid), which is readily soluble in water.[1][4]

Acid-Base Equilibrium and Color Change
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Bromocresol Green is a weak acid that undergoes deprotonation, resulting in a structural
change that alters its light absorption properties.[5] In aqueous solutions, the sodium salt
dissolves, and the BCG anion establishes an equilibrium. At a pH below 3.8, the indicator
exists predominantly in its monoanionic, protonated form (HIn), which appears yellow.[3] As the
pH rises above 5.4, it deprotonates to its dianionic form (In2-), which is stabilized by resonance
and appears blue.[1][3] In the intermediate pH range (3.8-5.4), the solution is a mixture of both

forms and appears green.[3]

The acid dissociation constant (pKa) is the pH at which the concentrations of the acidic (yellow)
and basic (blue) forms are equal.[3] The equilibrium can be represented as follows:
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1. Solution Preparation

Prepare Stock
BCG Solution

Prepare Buffer Series
(e.g., Citrate-Phosphate)

;

Prepare Test Solutions
(BCG in each bulffer)

2. Data Collection

Measure pH of
each Test Solution

Measure Absorbance Spectra
(Acidic & Basic Extremes)

Hin (Acidic Form)

Yellow Determine Amax for
A Acidic and Basic Forms

pKa=4.8 Measure Absorbance of all
) Solutions at both Amax values

3. Data Analysis

In2— (Basic Form) Calculate Ratio
Blue [In2=]/[HIn]

Plot log([In2-]/[HINn]) vs. pH

Determine pKa
(pH at y-intercept)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact
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